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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certified reference material

(CRM) for 1,3-Dinitroglycerin-d5. It is intended to serve as an essential resource for

researchers, scientists, and professionals in drug development who utilize this stable isotope-

labeled internal standard in their analytical workflows. This document details the material's

specifications, analytical methodologies for its characterization, and guidance for its proper

handling and storage.

Core Technical Data
The certified reference material of 1,3-Dinitroglycerin-d5 is a critical tool for ensuring accuracy

and precision in quantitative analytical methods, particularly in mass spectrometry-based

assays for the analysis of nitroglycerin and its metabolites. The following table summarizes the

key quantitative data for a representative certified reference material.
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Parameter Specification

Chemical Name
2-Hydroxypropane-1,3-diyl-1,1,2,3,3-d5

dinitrate[1]

Chemical Formula C₃HD₅N₂O₇[1][2]

Molecular Weight 187.12 g/mol [2][3]

CAS Number 2733972-23-9[2]

Purity ≥98%

Isotopic Enrichment ≥99 atom % Deuterium

Format Solution

Concentration 100 µg/mL (nominal)

Solvent Acetonitrile

Storage Conditions -20°C[4]

Chemical Structure
The chemical structure of 1,3-Dinitroglycerin-d5 is presented below. The five deuterium atoms

are located on the carbon backbone, providing a stable isotopic label for use as an internal

standard.
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Chemical Structure of 1,3-Dinitroglycerin-d5
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Caption: Chemical structure of 1,3-Dinitroglycerin-d5.
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Experimental Protocols
The certification of this reference material involves a series of rigorous analytical tests to

confirm its identity, purity, and concentration. The following are detailed methodologies

representative of those used in the certification process.

Identity Confirmation by Mass Spectrometry
The identity of 1,3-Dinitroglycerin-d5 is confirmed using high-resolution mass spectrometry

(HRMS).

Instrumentation: A time-of-flight (TOF) mass spectrometer coupled with an electrospray

ionization (ESI) source is typically employed.

Sample Preparation: The certified reference material solution is diluted with an appropriate

solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration

of approximately 1 µg/mL.

Mass Spectrometry Parameters:

Ionization Mode: ESI positive or negative ion mode.

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120°C

Desolvation Temperature: 350°C

Mass Range: m/z 50-500

Data Analysis: The acquired mass spectrum is analyzed to confirm the presence of the

molecular ion corresponding to the chemical formula of 1,3-Dinitroglycerin-d5. The

measured mass should be within a narrow tolerance (e.g., ±5 ppm) of the theoretical exact

mass.
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Purity and Concentration Determination by
Chromatography
The purity of the neat material and the concentration of the resulting solution are determined

using a validated chromatographic method, typically high-performance liquid chromatography

(HPLC) with UV detection or gas chromatography (GC) with an appropriate detector.

Instrumentation: An HPLC system equipped with a UV detector or a GC system with a flame

ionization detector (FID) or electron capture detector (ECD).

Chromatographic Conditions (HPLC-UV):

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phase: A gradient of water and acetonitrile.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

UV Detection Wavelength: 210 nm.

Quantification: The concentration of the 1,3-Dinitroglycerin-d5 solution is determined by

comparing its peak area to that of a calibration curve prepared from a well-characterized,

high-purity primary reference standard. Purity is assessed by calculating the area

percentage of the main peak relative to all other peaks in the chromatogram.

Workflow for Certification of Reference Material
The following diagram illustrates the logical workflow for the synthesis, purification,

characterization, and certification of a chemical reference material like 1,3-Dinitroglycerin-d5.
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Caption: Workflow for Certified Reference Material Production.
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Applications
1,3-Dinitroglycerin-d5 is primarily used as an internal standard in the quantitative analysis of

nitroglycerin and its metabolites in biological matrices such as plasma and urine. Its use is

crucial in pharmacokinetic and toxicokinetic studies, therapeutic drug monitoring, and forensic

analysis. The stable isotope label ensures that the internal standard co-elutes with the analyte

of interest and experiences similar ionization efficiency in mass spectrometry, leading to more

accurate and reliable results.

Handling and Storage
To ensure the integrity and stability of the certified reference material, it is imperative to adhere

to the recommended handling and storage guidelines. The material should be stored in its

original unopened ampule at the specified temperature of -20°C until use. Once opened, the

solution should be used promptly or transferred to a tightly sealed vial to minimize solvent

evaporation. Exposure to light and elevated temperatures should be avoided.

This technical guide provides a foundational understanding of the 1,3-Dinitroglycerin-d5
certified reference material. For specific lot information and detailed uncertainty budgets, users

should always refer to the Certificate of Analysis provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 1,3-Dinitroglycerin-d5
Certified Reference Material]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387570/docs#in-depth-technical-guide-to-1-3-
dinitroglycerin-d5-certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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